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Introduction
Europium-152 (¹⁵²Eu) is a synthetic radioisotope of europium with a half-life of approximately

13.5 years.[1][2] It is of significant interest in various scientific and industrial applications,

primarily as a standard for the calibration of gamma-ray spectrometers.[1][3] This is due to its

complex decay scheme, which results in the emission of a wide range of gamma rays with well-

defined energies and intensities.[1] A thorough understanding of its primary emissions is crucial

for its application in experimental physics, dosimetry, and as a tracer in medical and biological

research.

This technical guide provides a comprehensive overview of the primary emissions of

Europium-152, including detailed data on its decay modes and the associated particle and

photon emissions. It is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development who utilize or may encounter this radionuclide in their work.

Decay Characteristics
Europium-152 undergoes a branched decay, primarily through two modes: electron capture

(EC) and beta-minus (β⁻) decay.[4][5] A minor fraction of the decay also occurs through

positron (β⁺) emission. The majority of ¹⁵²Eu nuclei, approximately 72.1%, decay via electron

capture to various excited states of Samarium-152 (¹⁵²Sm).[4] The remaining 27.9% undergo

beta-minus decay to excited states of Gadolinium-152 (¹⁵²Gd).[4]
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These initial decay processes leave the daughter nuclei in excited states, which then de-excite

to their ground states through the emission of gamma rays and conversion electrons.

Primary Emissions Data
The following tables summarize the quantitative data for the primary emissions of Europium-
152.

Gamma-Ray Emissions
Europium-152 is renowned for its complex gamma-ray spectrum, making it an excellent

source for the energy and efficiency calibration of gamma-ray detectors. The most prominent

gamma-ray energies and their emission probabilities are detailed below.

Energy (keV) Emission Probability (%) Decay Path

121.78 28.58 ¹⁵²Eu → ¹⁵²Sm

244.70 7.58 ¹⁵²Eu → ¹⁵²Sm

344.28 26.50 ¹⁵²Eu → ¹⁵²Gd

411.12 2.23 ¹⁵²Eu → ¹⁵²Gd

443.96 3.15 ¹⁵²Eu → ¹⁵²Gd

778.90 12.94 ¹⁵²Eu → ¹⁵²Gd

867.37 4.25 ¹⁵²Eu → ¹⁵²Sm

964.08 14.60 ¹⁵²Eu → ¹⁵²Sm

1085.9 10.21 ¹⁵²Eu → ¹⁵²Sm

1112.1 13.64 ¹⁵²Eu → ¹⁵²Sm

1408.0 21.00 ¹⁵²Eu → ¹⁵²Sm

Data sourced from recommended nuclear decay data.[5]

Beta-Minus (β⁻) Particle Emissions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://www.benchchem.com/product/b1220608?utm_src=pdf-body
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Eu-152.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The beta-minus decay of Europium-152 to Gadolinium-152 involves the emission of electrons

(beta particles) with a continuous energy spectrum up to a maximum energy (E_max).

Maximum Energy (E_max)
(keV)

Average Energy (keV) Emission Probability (%)

178.7 47.4 1.83

388.1 112.3 2.44

698.9 221.6 13.78

1066.7 353.1 0.96

1477.8 535.3 8.00

Data sourced from recommended nuclear decay data.[5]

Electron Capture (EC) and Positron (β⁺) Emissions
The electron capture decay to Samarium-152 is the dominant decay mode. A very small

fraction of this decay branch also proceeds through positron emission.

Decay Mode Emission Probability (%)

Electron Capture (EC) ~72.1

Positron Emission (β⁺) ~0.027

Data sourced from nuclear decay tables.[4]

Decay Scheme Visualization
The following diagram illustrates the simplified decay scheme of Europium-152, showing the

primary decay paths to Samarium-152 and Gadolinium-152 and the subsequent gamma

emissions.
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Caption: Simplified decay scheme of Europium-152.

Experimental Protocols for Emission Measurement
The characterization of Europium-152 emissions is primarily performed using high-resolution

gamma-ray spectroscopy and beta spectrometry. The following outlines the general

methodologies employed in these measurements.

Gamma-Ray Spectroscopy
Objective: To accurately measure the energies and intensities of gamma rays emitted from a

¹⁵²Eu source.

Methodology:
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Detector System: A high-purity germanium (HPGe) detector is the instrument of choice due

to its excellent energy resolution.[6] The detector is typically cooled with liquid nitrogen to

reduce thermal noise.

Calibration:

Energy Calibration: The relationship between the channel number of the multichannel

analyzer (MCA) and the gamma-ray energy is established using standard radioactive

sources with well-known gamma-ray energies. ¹⁵²Eu itself, along with other sources like

¹³³Ba, can be used for this purpose.[6]

Efficiency Calibration: The detector's efficiency as a function of energy is determined by

measuring the count rates of gamma rays from a calibrated multi-gamma source, such as

¹⁵²Eu.[6] The known activity and emission probabilities of the standard source are used to

calculate the absolute full-energy peak efficiency at various energies.

Sample Preparation and Geometry: The ¹⁵²Eu source is placed at a reproducible distance

from the detector. The geometry of the source (point source, vial, etc.) must be consistent

between calibration and sample measurements to ensure accuracy.[7]

Data Acquisition: The gamma-ray spectrum is acquired for a sufficient duration to achieve

good statistical precision for the peaks of interest.

Data Analysis: The acquired spectrum is analyzed to identify the gamma-ray peaks. The net

area of each full-energy peak is determined by subtracting the background continuum. The

energy and emission intensity of each gamma ray are then calculated using the energy and

efficiency calibration data.

Beta Spectrometry
Objective: To measure the energy spectrum of beta particles emitted from a ¹⁵²Eu source.

Methodology:

Detector System: Magnetic or semiconductor (e.g., silicon) beta spectrometers are used to

measure the energy of the beta particles.
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Source Preparation: A thin, uniform source of ¹⁵²Eu is prepared to minimize self-absorption

and scattering of the beta particles within the source material.

Measurement: The beta particles emitted from the source are energy-analyzed by the

spectrometer. The number of beta particles detected at each energy is recorded.

Data Analysis: The raw data is corrected for factors such as detector efficiency and

background to obtain the true beta spectrum. The maximum energy (endpoint energy) of the

beta spectrum is determined from a Kurie plot analysis.

4πβ-γ Coincidence Counting
Objective: To determine the absolute activity of a ¹⁵²Eu source.

Methodology:

Detector System: This technique utilizes a 4π proportional counter for detecting beta

particles and a gamma-ray detector (e.g., NaI(Tl) or HPGe) arranged in a coincidence setup.

Measurement: The beta particles and coincident gamma rays from the decay of ¹⁵²Eu are

detected simultaneously. The coincidence counting rate is measured as a function of the

beta detector efficiency.

Data Analysis: By extrapolating the coincidence counting rate to a beta detection efficiency of

100%, the absolute activity of the source can be determined with high accuracy. This method

is crucial for the standardization of ¹⁵²Eu solutions.[2]

Conclusion
This technical guide has provided a detailed overview of the primary emissions of Europium-
152, a radionuclide of significant importance in various scientific fields. The comprehensive

data tables on gamma and beta emissions, coupled with the visualization of its decay scheme

and an outline of experimental methodologies, offer a valuable resource for researchers and

professionals. A thorough understanding of these fundamental properties is essential for the

accurate application of Europium-152 in detector calibration, dosimetry, and advanced

research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1220608?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2076-3417/15/17/9774
https://www.researchgate.net/publication/11522001_Standardization_of_Eu-152
https://www.radiacode.com/isotope/eu-152
http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Eu-152.pdf
https://www.djs.si/nene2024proceedings/pdf/NENE2024_804.pdf
https://www.nist.gov/system/files/documents/2024/01/29/Procedure%2023v100.pdf
https://www.benchchem.com/product/b1220608#what-are-the-primary-emissions-of-europium-152
https://www.benchchem.com/product/b1220608#what-are-the-primary-emissions-of-europium-152
https://www.benchchem.com/product/b1220608#what-are-the-primary-emissions-of-europium-152
https://www.benchchem.com/product/b1220608#what-are-the-primary-emissions-of-europium-152
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

